Cas no 522597-53-1 (4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 522597-53-1
• MF: C₉H₈BrN₃OS
• MW: 286.148319244385
• MDL: MFCD03423466
• CID: 3111618
• PubChem ID: 843486
• Update Time: 2025-05-21

4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol
• AK-968/41923191
• CS-0319915
• 522597-53-1
• H22638
• AKOS003289409
• BBL017552
• STK450003
• VS-06272
• 3-(5-bromofuran-2-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• MFCD03423466
• 5-(5-bromofuran-2-yl)-4-(prop-2-en-1-yl)-2H-1,2,4-triazole-3-thione
• 4-Allyl-5-(5-bromofuran-2-yl)-4H-1,2,4-triazole-3-thiol
• ALBB-003214
• 5-(5-bromofuran-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423466
• Inchi： 1S/C9H8BrN3OS/c1-2-5-13-8(11-12-9(13)15)6-3-4-7(10)14-6/h2-4H,1,5H2,(H,12,15)
• InChI Key： AUSIFCPQANTVLZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NNC(N2CC=C)=S)O1

Computed Properties

• Exact Mass: 284.95715Da
• Monoisotopic Mass: 284.95715Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol (CAS No. 522597-53-1)

4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol (CAS No. 522597-53-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structural features of 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol make it an intriguing candidate for further investigation in drug discovery and development.

The molecular structure of 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol consists of a triazole ring fused with a thiol group and substituted with an allyl and a 5-bromo-furan moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The triazole ring is a well-known pharmacophore that can enhance the stability and bioavailability of drugs. The thiol group can participate in various chemical reactions and interactions with biological targets, while the allyl and 5-bromo-furan moieties provide additional structural diversity and potential for modulation of biological activity.

Recent studies have highlighted the potential of 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's activity was comparable to that of established antifungal agents such as fluconazole and amphotericin B.

In addition to its antifungal properties, 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol has shown promise in antibacterial applications. A study conducted by a team at the University of California demonstrated that the compound had significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers noted that the compound's mechanism of action involved disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

The potential antiviral activity of 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol has also been explored. A recent study published in Antiviral Research reported that the compound exhibited inhibitory effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers suggested that the compound's antiviral activity could be attributed to its ability to interfere with viral replication processes.

Beyond its direct biological activities, 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol has been investigated as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. A study published in Organic & Biomolecular Chemistry described a novel synthetic route for preparing derivatives of this compound with improved solubility and bioavailability. The researchers used this approach to develop a series of compounds with enhanced antifungal and antibacterial activities.

The safety profile of 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol is another important aspect to consider. Preclinical studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-Allyl-5-(5-bromo-2-furyl)-4H-1,2,4-triazole-3-thiol (CAS No. 522597-53-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various therapeutic areas, including antifungal, antibacterial, and antiviral treatments.